N-[3-(acetylamino)phenyl]-3-propoxybenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-3-propoxybenzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-10-23-17-9-4-6-14(11-17)18(22)20-16-8-5-7-15(12-16)19-13(2)21/h4-9,11-12H,3,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: VWVHUHOVELTSCB-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-3-propoxybenzamide, also known as APB, is a chemical compound that has been extensively studied for its potential therapeutic applications. APB belongs to the class of benzamide derivatives and is known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-[3-(acetylamino)phenyl]-3-propoxybenzamide is not fully understood. However, it is known to act as an antagonist at the GABA-A receptor, which is involved in the regulation of neuronal excitability. N-[3-(acetylamino)phenyl]-3-propoxybenzamide has also been shown to inhibit voltage-gated sodium channels, which are involved in the propagation of action potentials in neurons.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-3-propoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the release of glutamate, which is a neurotransmitter involved in the regulation of neuronal excitability. N-[3-(acetylamino)phenyl]-3-propoxybenzamide has also been shown to increase the levels of GABA, which is an inhibitory neurotransmitter. Additionally, N-[3-(acetylamino)phenyl]-3-propoxybenzamide has been shown to reduce the levels of inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)phenyl]-3-propoxybenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biological activities. However, there are also some limitations to its use. N-[3-(acetylamino)phenyl]-3-propoxybenzamide has relatively low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, the exact mechanism of action of N-[3-(acetylamino)phenyl]-3-propoxybenzamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-[3-(acetylamino)phenyl]-3-propoxybenzamide. One area of interest is the potential use of N-[3-(acetylamino)phenyl]-3-propoxybenzamide as a neuroprotective agent in the treatment of neurodegenerative diseases. Another area of interest is the potential use of N-[3-(acetylamino)phenyl]-3-propoxybenzamide in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(acetylamino)phenyl]-3-propoxybenzamide and to identify any potential side effects or limitations to its use.

Synthesis Methods

N-[3-(acetylamino)phenyl]-3-propoxybenzamide can be synthesized using a variety of methods, including the reaction of 3-(propoxy)aniline with acetic anhydride and 3-nitrobenzoic acid, followed by reduction with iron powder. Another method involves the reaction of 3-(propoxy)aniline with 3-nitrobenzoyl chloride, followed by reduction with sodium dithionite. The purity of the synthesized compound can be determined using various analytical techniques, including HPLC and NMR spectroscopy.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-3-propoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, antinociceptive, and anti-inflammatory activities. N-[3-(acetylamino)phenyl]-3-propoxybenzamide has also been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-[3-(acetylamino)phenyl]-3-propoxybenzamide has been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.